Cas no 20781-67-3 (Benzeneacetamide,4-butoxy-3-chloro-)
20781-67-3 structure
Product Name:Benzeneacetamide,4-butoxy-3-chloro-
CAS No:20781-67-3
MF:C12H16ClNO2
MW:241.713942527771
CID:259747
PubChem ID:88697
Update Time:2025-04-19
Benzeneacetamide,4-butoxy-3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,4-butoxy-3-chloro-
- 2-(4-butoxy-3-chlorophenyl)acetamide
- DTXSID80942999
- N-(3-Butoxy-4-chlorophenyl)ethanimidato
- 20781-67-3
- BRN 2123818
- Acetamide, 2-(4-butoxy-3-chlorophenyl)-
-
- Inchi: 1S/C12H16ClNO2/c1-3-4-7-16-12-8-10(14-9(2)15)5-6-11(12)13/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
- InChI Key: SIAVQKMJEQDNQH-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1OCCCC)NC(C)=O
Computed Properties
- Exact Mass: 241.08708
- Monoisotopic Mass: 241.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.162
- Boiling Point: 395.7°Cat760mmHg
- Flash Point: 193.1°C
- Refractive Index: 1.547
- PSA: 38.33
Benzeneacetamide,4-butoxy-3-chloro- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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